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Compound of Interest

Compound Name: BPK-29 hydrochloride

Cat. No.: B2464641

In-Depth Technical Guide: BPK-29 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

BPK-29 hydrochloride is a synthetic, cell-permeable small molecule that has emerged as a
valuable tool for investigating the function of the atypical orphan nuclear receptor, NROB1 (also
known as DAX1). It acts as a covalent ligand, selectively targeting a cysteine residue within
NROB1, thereby disrupting its protein-protein interactions. This targeted disruption has shown
significant potential in preclinical studies, particularly in the context of cancers with mutations in
the Kelch-like ECH-associated protein 1 (KEAP1) gene. This document provides a
comprehensive overview of the chemical properties, mechanism of action, and key
experimental data related to BPK-29 hydrochloride.

Chemical and Physical Properties

BPK-29 is a synthetic molecule available as both a free base and a hydrochloride salt. The
hydrochloride form generally offers improved solubility in aqueous solutions, making it suitable
for use in various biological assays.
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Property BPK-29 BPK-29 Hydrochloride
CAS Number 2143467-62-1 2444815-73-8[1][2][3]
Chemical Formula C26H32CIN3O3 C26H33Cl2N303[1]
Molecular Weight 470.00 g/mol 506.46 g/mol [4]

2-Chloro-N-[hexahydro-1-[4-(4-
morpholinyl)benzoyl]-1H-
azepin-4-yl]-N-(phenylmethyl)-

Synonyms acetamide; N-Benzyl-2-chloro-  Not applicable
N-[1-(4-morpholin-4-yl-
benzoyl)-azepan-4-yl]-

acetamide

Chemical Structure (BPK-29 Free Base):

A visual representation of the chemical structure of the BPK-29 free base would be included

here.

Mechanism of Action: Covalent Modification of
NROB1

BPK-29 hydrochloride functions as a specific and covalent ligand for the atypical orphan
nuclear receptor NROBL1.[4] Its mechanism of action involves the formation of a covalent bond
with a specific cysteine residue, Cysteine 274 (C274), within the NROB1 protein.[4] This
irreversible modification disrupts the ability of NROB1 to interact with its protein binding
partners, such as SNW1 (Ski-interacting protein) and RBM45 (RNA-binding protein 45).[4]

The disruption of these NROB1-protein complexes has been shown to have significant
downstream effects, most notably impairing the anchorage-independent growth of cancer cells
harboring mutations in the KEAP1 gene.[4]

Experimental Protocols
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Anchorage-Independent Growth Assay (Soft Agar
Assay)

This assay is a gold-standard method to assess the malignant potential of cancer cells by
measuring their ability to grow without attachment to a solid surface. The following is a
generalized protocol that can be adapted for testing the effect of BPK-29 hydrochloride on
KEAP1-mutant cancer cells.

Materials:
o KEAP1-mutant cancer cell line (e.g., A549)
o Complete cell culture medium
o BPK-29 hydrochloride stock solution (dissolved in a suitable solvent like DMSO)
e Agarose (low melting point)
o 6-well plates
o Sterile PBS
Procedure:
e Bottom Agar Layer:
o Prepare a 0.6% (w/v) agarose solution in complete cell culture medium.
o Pipette 2 mL of the 0.6% agarose solution into each well of a 6-well plate.
o Allow the agar to solidify at room temperature in a sterile hood.
e Cell Layer:
o Trypsinize and count the KEAP1-mutant cells.

o Prepare a cell suspension in complete medium.
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o Prepare a 0.3% (w/v) agarose solution in complete cell culture medium and cool to 37°C.

o Mix the cell suspension with the 0.3% agarose solution to a final cell density of
approximately 5,000 - 10,000 cells/mL.

o Carefully layer 1 mL of this cell-agarose mixture on top of the solidified bottom agar layer.

e Treatment:

o After the cell layer has solidified, add 1 mL of complete medium containing the desired
concentrations of BPK-29 hydrochloride (and a vehicle control, e.g., DMSO) to each
well.

o Incubate the plates at 37°C in a humidified incubator with 5% CO..
e Colony Formation and Analysis:

o Replenish the medium with fresh BPK-29 hydrochloride or vehicle control every 2-3
days.

o After 14-21 days, stain the colonies with a solution of crystal violet (e.g., 0.005% in PBS)
for 1-2 hours.

o Wash the wells with PBS and count the number of colonies in each well using a
microscope.

o The effect of BPK-29 hydrochloride is quantified by comparing the number and size of
colonies in the treated wells to the vehicle control wells.

Signaling Pathway and Experimental Workflow

The following diagram illustrates the mechanism of action of BPK-29 and a generalized
workflow for assessing its impact on cancer cell growth.

Caption: Mechanism of BPK-29 and a typical experimental workflow.

Quantitative Data
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At present, detailed public data on the binding affinity (e.g., Ki or Kd values) and the half-
maximal inhibitory concentration (ICso) of BPK-29 hydrochloride in various cell lines are
limited in the readily available scientific literature. Further research and publication are
anticipated to provide these crucial quantitative metrics for a more comprehensive
understanding of its potency and selectivity.

Conclusion

BPK-29 hydrochloride is a valuable chemical probe for studying the biology of the orphan
nuclear receptor NROBL. Its specific, covalent mechanism of action provides a powerful tool to
dissect the roles of NROB1-mediated protein-protein interactions in normal physiology and in
disease states, particularly in cancers with KEAP1 mutations. Future studies are needed to fully
elucidate its therapeutic potential, including comprehensive profiling of its potency, selectivity,
and in vivo efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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